3-[(3-Fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine

• IUPAC Name: 3-[(3-fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine
• InChI: InChI=1S/C18H15FN2OS/c1-22-17-8-3-2-7-15(17)16-9-10-18(21-20-16)23-12-13-5-4-6-14(19)11-13/h2-11H,12H2,1H3
• InChI Key: DKWFBDOOOUEADU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)SCC3=CC(=CC=C3)F
• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol

Description

3-[(3-Fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine is a chemical compound that has been the focus of scientific research due to its potential application in the field of medicinal chemistry. The compound is known for its unique structure and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and characterization of pyridazine derivatives, showcasing their significant biological properties. For instance, Hamdi Hamid Sallam et al. (2021) synthesized compounds with pyridazine structures, focusing on their crystal structure characterization, density functional theory (DFT) calculations, and Hirshfeld surface analysis. These compounds were analyzed for their HOMO-LUMO energy levels and intermolecular hydrogen bonds, highlighting their potential in biological applications due to their structural properties (Sallam et al., 2021).

Theoretical and Experimental Studies

Further, A. H. Abdullah et al. (2022) investigated the cyclization towards tricyclic systems involving thiolate anion and electrophilic carbon, leading to the synthesis of "sulfanyl" derivatives. These derivatives were characterized by spectral data and single-crystal X-ray diffraction, illustrating the versatility of pyridazine-based compounds in synthesizing complex molecules with potential biological significance (Abdullah et al., 2022).

Biological Activities

In the realm of biological activity, compounds structurally related to 3-[(3-Fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine have been evaluated for their potential as COX-2 inhibitors, demonstrating the impact of substituent variation on biological activity. S. Singh et al. (2004) synthesized and evaluated 2,3-diaryl pyrazines and quinoxalines for their selective COX-2 inhibitory activity, revealing the influence of small substituents on the phenyl ring adjacent to the pyridazine core on COX-2 selectivity and in vivo activity (Singh et al., 2004).

Herbicidal Activities

Moreover, Han Xu et al. (2012) explored the herbicidal activities of novel pyridazine derivatives, highlighting the agricultural applications of these compounds. They synthesized derivatives with varying substituents, assessing their efficacy in Spirodela polyrrhiza and greenhouse tests. Some of these derivatives exhibited excellent herbicidal activities, suggesting the potential of pyridazine-based compounds in developing new herbicides (Xu et al., 2012).